Cas no 1466058-19-4 (2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine
• CAS No: 1466058-19-4
• MF: C₉H₅F₃IN₃
• MW: 339.055783987045
• CID: 4601394
• PubChem ID: 64430802
• Update Time: 2025-10-11

2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F3IN3/c10-9(11,12)7-2-1-3-8(15-7)16-5-6(13)4-14-16/h1-5H
• InChI Key： DJNQSRDGIHFZMZ-UHFFFAOYSA-N
• SMILES： C1(N2C=C(I)C=N2)=NC(C(F)(F)F)=CC=C1

Additional information on 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine

Introduction to 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine (CAS No. 1466058-19-4)

2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This heterocyclic compound, with the molecular formula C₉H₅F₃IN₂, has garnered considerable attention due to its potential applications in drug discovery and material science. The presence of both iodo and trifluoromethyl substituents in its structure imparts distinct reactivity and functionalization possibilities, making it a valuable building block for synthesizing more complex molecules.

The compound's relevance is underscored by its role in the development of novel bioactive entities. Its pyrazole and pyridine moieties are well-known pharmacophores, frequently incorporated into therapeutic agents targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted the utility of such fused ring systems in designing molecules with enhanced binding affinity and selectivity. The iodo substituent, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing intricate molecular architectures.

One of the most compelling aspects of 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's structural features, researchers have been able to develop derivatives with potent inhibitory activity against specific kinases. For instance, modifications at the trifluoromethyl group have been shown to improve metabolic stability and binding affinity, while the pyrazole core provides a scaffold for optimizing selectivity.

Recent studies have also explored the agrochemical applications of this compound. The trifluoromethyl group is particularly noteworthy in this context, as it is known to enhance the bioactivity and environmental persistence of agrochemicals. Researchers have synthesized analogs of 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine that exhibit herbicidal and pesticidal properties, demonstrating its versatility beyond pharmaceuticals. These findings highlight the importance of structurally diverse compounds in addressing global challenges related to food security and crop protection.

The synthesis of 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyrazole derivative followed by functionalization at the 4-position with an iodo group. Subsequent introduction of the trifluoromethyl group via halogen-metal exchange or direct fluorination methods completes the synthesis. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the broader principles applicable to constructing similar heterocyclic systems.

The compound's electronic properties make it an attractive candidate for material science applications as well. The combination of aromatic rings and electronegative substituents can lead to materials with unique optoelectronic characteristics. For example, derivatives of 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine have been investigated as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both electron-withdrawing and donating groups allows for fine-tuning of energy levels, which is critical for optimizing device performance.

In conclusion, 2-(4-iodo-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyridine (CAS No. 1466058-19-4) represents a fascinating compound with broad applications across multiple disciplines. Its structural features enable diverse functionalization strategies, making it a valuable tool for drug discovery, agrochemical development, and material science research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in addressing some of society's most pressing challenges.